Cas no 618098-60-5 (1-(4-FLUOROPHENYL)-3-(4-METHOXYPHENYL)-1H-PYRAZOLE-4-CARBALDEHYDE)

• Product name: 1-(4-FLUOROPHENYL)-3-(4-METHOXYPHENYL)-1H-PYRAZOLE-4-CARBALDEHYDE
• CAS No: 618098-60-5
• MF: C₁₇H₁₃FN₂O₂
• MW: 296.295727491379
• MDL: MFCD05150394
• CID: 955338
• PubChem ID: 5019981

1-(4-FLUOROPHENYL)-3-(4-METHOXYPHENYL)-1H-PYRAZOLE-4-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 1-(4-FLUOROPHENYL)-3-(4-METHOXYPHENYL)-1H-PYRAZOLE-4-CARBALDEHYDE
• 618098-60-5
• DTXSID70407587
• 1-(4-fluorophenyl)-3-(4-methoxyphenyl)pyrazole-4-carbaldehyde
• AKOS024412144
• MFCD05150394

• MDL： MFCD05150394
• Inchi： InChI=1S/C17H13FN2O2/c1-22-16-8-2-12(3-9-16)17-13(11-21)10-20(19-17)15-6-4-14(18)5-7-15/h2-11H,1H3
• InChI Key： YBQMNDIWOBMXLG-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C2=NN(C=C2C=O)C3=CC=C(C=C3)F

Computed Properties

• Exact Mass: 296.09610582g/mol
• Monoisotopic Mass: 296.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1Ų
• XLogP3: 3.1